Cas no 1805543-89-8 (Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate
• CAS No: 1805543-89-8
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890290
• Update Time: 2025-06-30

Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate

• Inchi： 1S/C10H12F2N2O3/c1-17-8(15)2-5-7(3-13)14-4-6(9(5)16)10(11)12/h4,10H,2-3,13H2,1H3,(H,14,16)
• InChI Key： VFWMCAXSDMLPEO-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CN)=C(C1=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.6
• Topological Polar Surface Area: 81.4

Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate

Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate (CAS No. 1805543-89-8): A Multifaceted Compound in Modern Chemical Biology

Methyl 2-(aminomethyl)-5-()-4-hydroxypyridine-3-acetate, identified by its CAS number 1805543-89-8, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This pyridine derivative features a combination of an aminomethyl group, a substituent, and a hydroxyl group, which collectively contribute to its diverse biological activities. The compound's molecular structure not only makes it a valuable tool in synthetic chemistry but also positions it as a potential candidate for various therapeutic applications.

The group in Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate introduces a reactive site that can participate in hydrogen bonding and coordination interactions, making it useful in the design of ligands for metal-organic frameworks and enzyme inhibitors. The presence of the group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug development. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological properties.

Recent research has highlighted the potential of Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate in the development of novel therapeutic agents. Studies have demonstrated its efficacy in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to interact with multiple targets makes it an attractive scaffold for drug design. For instance, its interaction with certain enzymes has been shown to inhibit inflammatory responses, while its binding to specific receptors has been linked to anti-cancer effects.

The synthesis of Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate involves a multi-step process that requires precise control over reaction conditions. The introduction of the group typically involves nucleophilic substitution reactions, while the incorporation of the group often relies on cross-coupling reactions or halogenation techniques. The hydroxyl group is usually introduced through oxidation or hydrolysis processes. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate has shown promise in preclinical studies. Its ability to interact with biological targets has been explored through both computational modeling and experimental validation. Computational studies have predicted favorable binding affinities for various therapeutic targets, while experimental assays have confirmed its inhibitory effects on key enzymes and receptors. These findings have laid the groundwork for further investigation into its potential as a lead compound in drug discovery.

The compound's structural features also make it a valuable intermediate in the synthesis of more complex molecules. Its versatile reactivity allows chemists to modify specific functional groups while maintaining the core pyridine scaffold. This flexibility has been exploited in the development of libraries of derivatives for high-throughput screening (HTS) campaigns. HTS has become an essential tool in modern drug discovery, enabling researchers to rapidly identify compounds with desired biological activities from large collections of molecules.

The safety and regulatory aspects of Methyl 2-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine-3-acetate are also important considerations. While the compound is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Detailed safety data sheets (SDS) are available for researchers who need information on storage conditions, handling protocols, and disposal methods. Compliance with good laboratory practices (GLP) is essential when conducting experiments involving this compound.

The future prospects for Methyl 2-(aminomethyldifluoromethyldifluorohydroxy)pyridineacetate are promising given its diverse biological activities and synthetic utility. Ongoing research aims to further optimize its pharmacological properties through structure-activity relationship (SAR) studies and medicinal chemistry interventions. Advances in biocatalysis and green chemistry may also contribute to more sustainable synthesis methods, reducing environmental impact while maintaining high yields and purity.

In conclusion, Methyl 2-(aminomethyl)-5-(